1-[1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptyl]-3-[3-(2-oxoazetidin-1-yl)phenyl]urea

• IUPAC Name: 1-[1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptyl]-3-[3-(2-oxoazetidin-1-yl)phenyl]urea
• InChI: InChI=1S/C20H25N5O3/c1-14-21-18(24-28-14)20(10-4-2-3-5-11-20)23-19(27)22-15-7-6-8-16(13-15)25-12-9-17(25)26/h6-8,13H,2-5,9-12H2,1H3,(H2,22,23,27)
• InChI Key: LOXDRXWZDQSURZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2(CCCCCC2)NC(=O)NC3=CC(=CC=C3)N4CCC4=O
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

The compound appears to contain several functional groups including a 5-Methyl-1,2,4-oxadiazol-3-yl group, a cycloheptyl group, a 2-oxoazetidin-1-yl group, and a phenyl group. These groups are connected by urea linkages.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar functional groups are often synthesized through various organic reactions. For example, 1,2,4-oxadiazoles can be synthesized from amidoximes and carbonyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several different functional groups. The 1,2,4-oxadiazole ring, for instance, is a heterocyclic compound containing an oxygen atom and two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific functional groups present. For example, the oxadiazole ring is known to participate in various chemical reactions.

Future Directions

The future research directions for this compound could be vast, depending on its observed properties and potential applications. For instance, if it shows promising biological activity, it could be further studied for potential medicinal uses.